Cas no 1805242-68-5 (5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805242-68-5
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845877
• Update Time: 2025-05-20

5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-2-17-6(21(10,18)19)4(7(11,12)13)5(3)20-8(14,15)16/h2H,1H2
• InChI Key： CAOKXQWLSYCZKN-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)(F)F)=C1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Additional information on 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

5-(Bromomethyl)-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Sulfonyl Chloride: A Comprehensive Overview

The compound 5-(Bromomethyl)-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Sulfonyl Chloride, identified by the CAS number 1805242-68-5, is a highly specialized organic chemical with significant applications in various fields of research and industry. This compound is notable for its complex structure, which includes a pyridine ring substituted with trifluoromethoxy, trifluoromethyl, and bromomethyl groups, along with a sulfonyl chloride functional group. The presence of these substituents imparts unique chemical properties, making it a valuable compound in synthetic chemistry and material science.

The synthesis of this compound typically involves multi-step reactions, often starting from a pyridine derivative. The introduction of the trifluoromethoxy and trifluoromethyl groups enhances the electronic properties of the molecule, while the sulfonyl chloride group provides reactivity for further functionalization. Recent studies have highlighted the importance of such substituted pyridines in drug discovery, where they serve as scaffolds for developing bioactive molecules. For instance, research published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit promising anti-inflammatory and anticancer activities.

In terms of applications, the sulfonyl chloride group in this compound makes it an excellent electrophile for nucleophilic substitution reactions. This property is exploited in the synthesis of various intermediates used in pharmaceuticals and agrochemicals. Additionally, the trifluorinated groups contribute to high thermal stability and lipophilicity, which are desirable traits in materials science for applications such as high-performance polymers and coatings.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of this compound. For example, density functional theory (DFT) studies have revealed that the trifluoromethoxy group significantly alters the electron density distribution on the pyridine ring, enhancing its reactivity towards nucleophiles. These insights have paved the way for more efficient synthetic routes and improved product yields.

The compound's stability under various reaction conditions has also been a focus of recent investigations. Studies conducted at leading research institutions have shown that while the sulfonyl chloride group is highly reactive under basic conditions, it remains stable under neutral or slightly acidic conditions. This dual behavior makes it versatile for use in both solution-phase and solid-phase synthesis techniques.

In conclusion, 5-(Bromomethyl)-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Sulfonyl Chloride stands out as a critical building block in modern organic chemistry. Its unique combination of substituents offers unparalleled opportunities for chemical innovation across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific and industrial endeavors.